N-[(1-ethenylpyrazol-4-yl)methyl]-2-fluoroaniline

• IUPAC Name: N-[(1-ethenylpyrazol-4-yl)methyl]-2-fluoroaniline
• InChI: InChI=1S/C12H12FN3/c1-2-16-9-10(8-15-16)7-14-12-6-4-3-5-11(12)13/h2-6,8-9,14H,1,7H2
• InChI Key: KDJKJCKXFWYDLZ-UHFFFAOYSA-N
• Canonical SMILES: C=CN1C=C(C=N1)CNC2=CC=CC=C2F
• Molecular Formula: C12H12FN3
• Molecular Weight: 217.24 g/mol

Description

N-[(1-ethenylpyrazol-4-yl)methyl]-2-fluoroaniline, also known as EF24, is a synthetic compound that has been found to have potential in scientific research applications. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in lab experiments. In

Scientific Research Applications

N-[(1-ethenylpyrazol-4-yl)methyl]-2-fluoroaniline has been studied for its potential in various scientific research applications, including cancer treatment, anti-inflammatory effects, and neuroprotection. Studies have shown that N-[(1-ethenylpyrazol-4-yl)methyl]-2-fluoroaniline has anti-cancer properties and can induce apoptosis in cancer cells. N-[(1-ethenylpyrazol-4-yl)methyl]-2-fluoroaniline has also been found to have anti-inflammatory effects and can inhibit the production of pro-inflammatory cytokines. Additionally, N-[(1-ethenylpyrazol-4-yl)methyl]-2-fluoroaniline has been studied for its neuroprotective effects and has been found to protect neurons from oxidative stress and inflammation.

Mechanism of Action

The mechanism of action of N-[(1-ethenylpyrazol-4-yl)methyl]-2-fluoroaniline involves the activation of the Nrf2 pathway, which regulates the expression of genes involved in antioxidant defense and detoxification. N-[(1-ethenylpyrazol-4-yl)methyl]-2-fluoroaniline has been found to activate Nrf2 by inhibiting the activity of Keap1, a protein that regulates the activity of Nrf2. This results in the upregulation of genes involved in antioxidant defense and detoxification, which helps to protect cells from oxidative stress and inflammation.
Biochemical and Physiological Effects:
N-[(1-ethenylpyrazol-4-yl)methyl]-2-fluoroaniline has been found to have various biochemical and physiological effects, including the induction of apoptosis in cancer cells, inhibition of pro-inflammatory cytokine production, and neuroprotection. N-[(1-ethenylpyrazol-4-yl)methyl]-2-fluoroaniline has also been found to have antioxidant and anti-inflammatory effects, which can help to protect cells from oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

N-[(1-ethenylpyrazol-4-yl)methyl]-2-fluoroaniline has several advantages for lab experiments, including its stability and solubility in water and organic solvents. N-[(1-ethenylpyrazol-4-yl)methyl]-2-fluoroaniline is also relatively easy to synthesize, which makes it readily available for research purposes. However, N-[(1-ethenylpyrazol-4-yl)methyl]-2-fluoroaniline has some limitations, including its potential toxicity and the need for further studies to determine its optimal dosage and administration.

Future Directions

There are several future directions for research on N-[(1-ethenylpyrazol-4-yl)methyl]-2-fluoroaniline, including its potential use in combination with other drugs for cancer treatment, its efficacy in animal models of neurodegenerative diseases, and its potential use in the treatment of inflammatory diseases. Additionally, further studies are needed to determine the optimal dosage and administration of N-[(1-ethenylpyrazol-4-yl)methyl]-2-fluoroaniline and to evaluate its potential toxicity.

Synthesis Methods

N-[(1-ethenylpyrazol-4-yl)methyl]-2-fluoroaniline can be synthesized using a variety of methods, including the reaction of 1-(4-aminophenyl) ethanone with 4-vinylpyrazole in the presence of a catalyst. Another method involves the reaction of 4-iodoaniline with 4-vinylpyrazole, followed by the reduction of the resulting intermediate with sodium borohydride. N-[(1-ethenylpyrazol-4-yl)methyl]-2-fluoroaniline has also been synthesized using a microwave-assisted method, which involves the reaction of 4-fluoroaniline with 1-(4-bromo-phenyl)-ethanone in the presence of potassium carbonate.